Timoprazole

• CAS No.: 57237-97-5
• Product Name: Timoprazole
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol
• IUPAC Name: 2-(pyridin-2-ylmethylsulfinyl)-1H-benzimidazole
• Standard InChI: InChI=1S/C13H11N3OS/c17-18(9-10-5-3-4-8-14-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H,9H2,(H,15,16)
• Standard InChIKey: HBDKFZNDMVLSHM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)NC(=N2)S(=O)CC3=CC=CC=N3
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)S(=O)CC3=CC=CC=N3
• Synonyms: Timoprazole;2-[(2-Pyridylmethyl)sulfinyl]-1H-benzimidazole;2-(pyridin-2-ylmethylsulfinyl)-1H-benzimidazole
• Reference: 1: Zhang ML, Sugawa H, Mori T. Inhibition of thyrocyte iodide uptake by H+K+; ATPase inhibitor, timoprazole. Endocr J. 1995 Aug;42(4):489-96. PubMed PMID:; 8556055.; ; ; 2: Ruwart MJ, Nezamis JE, Rush BD, Lancaster C, Davis JP, Nichols NM, Ochoa R.; Timoprazole is a unique cytoprotective agent in the rat. Digestion.; 1984;30(1):33-40. PubMed PMID: 6092183.; ; ; 3: Yano S, Katsuyama Y, Watanabe K. Some profiles of transmucosal potential; difference in rat stomach determined in situ with special reference to effects of; timoprazole, a H+,K+-ATPase inhibitor. Jpn J Pharmacol. 1986 Oct;42(2):209-16.; PubMed PMID: 2879056.
• PubChem Compound: 72171
• Last Modified: Nov 11 2021